molecular formula C10H11Cl2NO3S B8638775 3-(2-Chloroacetamido)-2,4-dimethylbenzene-1-sulfonyl chloride CAS No. 134761-65-2

3-(2-Chloroacetamido)-2,4-dimethylbenzene-1-sulfonyl chloride

Cat. No.: B8638775
CAS No.: 134761-65-2
M. Wt: 296.17 g/mol
InChI Key: KYSLSMCCDVNXHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Chloroacetamido)-2,4-dimethylbenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C10H11Cl2NO3S and its molecular weight is 296.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

134761-65-2

Molecular Formula

C10H11Cl2NO3S

Molecular Weight

296.17 g/mol

IUPAC Name

3-[(2-chloroacetyl)amino]-2,4-dimethylbenzenesulfonyl chloride

InChI

InChI=1S/C10H11Cl2NO3S/c1-6-3-4-8(17(12,15)16)7(2)10(6)13-9(14)5-11/h3-4H,5H2,1-2H3,(H,13,14)

InChI Key

KYSLSMCCDVNXHR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C=C1)S(=O)(=O)Cl)C)NC(=O)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To chlorosulfonic acid (75 mL, 1.15 mol) was added with stirring solid 2-chloro-2',6'-acetoxylidide over a 30 minute period at 25°-30° C. and the reaction mixture was stirred at 60°-65° C. for 1.5 hours. The reaction was cooled, added to ice and extracted with ethyl acetate/methyl ethyl ketone. The combined extracts were washed with water and brine; dried, and the solvent was removed in vacuo; the residual product (61.4 g, 69%) was a white solid, m.p. 147.5°-149° C.
Quantity
75 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.